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Compound of Interest

Compound Name: Iron(ii)chloride hexahydrate

Cat. No.: B579629 Get Quote

A Technical Guide to Iron(II) Chloride
Hexahydrate
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Iron(II) Chloride Hexahydrate, focusing

on its fundamental chemical identifiers and properties. The information is presented to be a

valuable resource for professionals engaged in research and development.

Chemical Identification and Properties
Iron(II) chloride hexahydrate is a hydrated form of iron(II) chloride, meaning it is an inorganic

compound where each iron(II) ion is coordinated with six water molecules.[1][2] Its chemical

formula is FeCl₂·6H₂O.[1][2] This compound is a solid at room temperature and is soluble in

water.[1][2]

The primary quantitative identifiers for Iron(II) Chloride Hexahydrate are summarized in the

table below for quick reference.
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Identifier Value

CAS Number 18990-23-3[1][3][4]

Molecular Formula Cl₂FeH₁₂O₆[1][3][5]

Molecular Weight ~234.84 g/mol [1][5]

Density 1.93 g/cm³[1]

For comprehensive literature searches and material sourcing, a list of recognized synonyms is

essential. Common synonyms for Iron(II) Chloride Hexahydrate include:

Ferrous chloride hexahydrate[1]

Iron chloride (FeCl₂) hexahydrate[1]

ferrous;dichloride;hexahydrate[5]

Structural and Relational Overview
To visualize the relationship between the compound and its key identifiers, the following

diagram illustrates the logical connection from the general chemical name to its specific

hydrated form and registered CAS number.
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Iron(II) Chloride Hexahydrate Identification

Iron(II) Chloride
(Ferrous Chloride)

Hydrated Form
FeCl₂·6H₂O

 is the hexahydrate of

CAS Number
18990-23-3

 is registered as

Synonym
Ferrous Chloride Hexahydrate

 also known as

Click to download full resolution via product page

Caption: Logical relationship of Iron(II) Chloride Hexahydrate.

Experimental Protocols
Detailed experimental protocols involving Iron(II) Chloride Hexahydrate are highly dependent

on the specific application, such as its use as a reducing agent, a precursor for synthesizing

other iron compounds, or in pharmaceutical research. Due to its tendency to oxidize to iron(III)

compounds, especially in aqueous solutions exposed to air, handling procedures often require

an inert atmosphere.[1]

Researchers planning to use this compound should consult specific methodologies pertinent to

their experimental goals, which can be found in peer-reviewed journals and established

chemical synthesis databases. The protocols would typically detail parameters such as

concentration, solvent, temperature, reaction time, and necessary safety precautions for

handling the reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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